(E)-2-(4-ethoxystyryl)-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[(E)-2-(4-ethoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O3S/c1-2-29-18-8-5-17(6-9-18)7-10-21-25-19(16-24)23(30-21)27-13-11-26(12-14-27)22(28)20-4-3-15-31-20/h3-10,15H,2,11-14H2,1H3/b10-7+
• InChI Key: KGICULRQFNNOFM-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CS4)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CS4)C#N
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

(E)-2-(4-ethoxystyryl)-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds with Biological Activities

Research has been conducted on the synthesis of various derivatives involving piperazine and oxazole moieties, aiming to explore their antimicrobial and biological activities. For instance, studies have reported the creation of novel 1,2,4-triazole derivatives and their antimicrobial properties, highlighting the potential of these compounds in developing new antimicrobial agents (H. Bektaş et al., 2010; Serap Başoğlu et al., 2013).

Development of Imaging Agents

Compounds with arylpiperazinylthioalkyl derivatives have been investigated for their use as PET radioligands for imaging of 5-HT1AR, showing the potential of these compounds in medical imaging and diagnostic applications (Mingzhang Gao et al., 2012).

Exploration of Molecular Structures for Pharmaceutical Applications

Research has also focused on understanding the crystal structure of compounds containing piperazine and oxazole components to facilitate the design of new pharmaceutical agents. Studies have described the crystal structure of such compounds, providing insights into their molecular configurations and interactions, which are crucial for the design of drugs with specific properties (Md. Serajul Haque Faizi et al., 2016).

Chemosensors Development

There's research into developing chemosensors based on oxazole derivatives for the detection of metal ions, showcasing the application of these compounds in analytical chemistry and environmental monitoring (Yuanying Liu et al., 2022).